Cas no 42904-20-1 (1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-)

1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]- structure
42904-20-1 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-
CAS No:42904-20-1
MF:C11H11NO6
MW:253.208143472672
CID:324577
PubChem ID:53430901
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-[(ethoxycarbonyl)amino]-
    • 5-(ethoxycarbonylamino)benzene-1,3-dicarboxylic acid
    • 42904-20-1
    • AKOS008972013
    • 5-[(ethoxycarbonyl)amino]benzene-1,3-dicarboxylic acid
    • DTXSID10700261
    • Inchi: 1S/C11H11NO6/c1-2-18-11(17)12-8-4-6(9(13)14)3-7(5-8)10(15)16/h3-5H,2H2,1H3,(H,12,17)(H,13,14)(H,15,16)
    • InChI Key: IYTYBZHQEDBDJR-UHFFFAOYSA-N
    • SMILES: O(CC)C(NC1C=C(C(=O)O)C=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 253.059
  • Monoisotopic Mass: 253.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.485±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
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